Cas no 20461-38-5 (3-(oxolan-2-yl)propan-1-amine)

3-(oxolan-2-yl)propan-1-amine structure
3-(oxolan-2-yl)propan-1-amine structure
Product Name:3-(oxolan-2-yl)propan-1-amine
CAS No:20461-38-5
MF:C7H15NO
MW:129.200102090836
MDL:MFCD16860283
CID:3258683
PubChem ID:22170041
Update Time:2025-04-21

3-(oxolan-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-FURANPROPANAMINE, TETRAHYDRO-
    • 3-(Tetrahydrofuran-2-yl)propan-1-amine
    • 3-(oxolan-2-yl)propan-1-amine
    • EN300-862772
    • RVTMIVWSLUDRBP-UHFFFAOYSA-N
    • 3-(Tetrahydro-furan-2-yl)-propylamine
    • CS-0286651
    • 20461-38-5
    • SCHEMBL5673004
    • AKOS011841101
    • MDL: MFCD16860283
    • Inchi: 1S/C7H15NO/c8-5-1-3-7-4-2-6-9-7/h7H,1-6,8H2
    • InChI Key: RVTMIVWSLUDRBP-UHFFFAOYSA-N
    • SMILES: O1CCCC1CCCN

Computed Properties

  • Exact Mass: 129.115364102g/mol
  • Monoisotopic Mass: 129.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 75.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 35.2Ų

3-(oxolan-2-yl)propan-1-amine Pricemore >>

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